Cas no 724710-02-5 (1H-Pyrazol-3-ylboronic acid)

1H-Pyrazol-3-ylboronic acid is a boronic acid derivative featuring a pyrazole ring, commonly employed as a versatile building block in organic synthesis and medicinal chemistry. Its boronic acid functional group enables efficient participation in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds for the construction of complex heterocyclic frameworks. The pyrazole moiety offers additional sites for further functionalization, enhancing its utility in designing pharmaceuticals and agrochemicals. This compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of reaction conditions. Its well-defined reactivity profile makes it a valuable intermediate for researchers developing novel bioactive molecules or advanced materials.

1H-Pyrazol-3-ylboronic acid structure

Product Name:1H-Pyrazol-3-ylboronic acid

CAS No:724710-02-5

MF:C₃H₅BN₂O₂

MW:111.895000219345

CID:5039072

PubChem ID:11251979

Update Time:2026-02-28

1H-Pyrazol-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- Pyrazole-3-boronic acid
- (1H-Pyrazol-3-yl)boronic acid
- 1H-Pyrazol-3-ylboronic acid
- 1H-Pyrazole-3-Boronic Acid
- 1H-PYRAZOLE-5-BORONIC ACID
- 1H-pyrazol-5-ylboronic acid
- (1H-pyrazol-5-yl)boronic acid
- 1H-Pyrazol-3-yl boronic acid
- 1H-pyrazol-5-yl-5-boronic acid
- Boronic acid, 1H-pyrazol-3-yl-
- pyrazol-3-ylboronic acid
- pyrazolyl boronic acid
- 1H-pyrazol-3-ylboronicacid
- (1H-PYRAZOL-3-YL)BORONIC ACID HYDRATE
- pyrazole-3-boronic
- pyrazoleboronic ac
- (1H-Pyrazol-5-yl)boronicacid
- SCHEMBL130327
- SY009361
- AKOS000558042
- boronic acid, 1H-pyrazol-5-yl-
- 3-pyrazole boronic acid
- MFCD07368247
- AB10622
- 376584-63-3
- NEUWPDLMDVINSN-UHFFFAOYSA-N
- 1H-pyrazole-5-yl boronic acid
- 3-Pyrazoleboronicacid
- DTXSID30460052
- AKOS005173603
- J-504720
- 3-Pyrazole-boronic acid
- 5-pyrazole boronic acid
- CS-D1217
- CHEMBL2071020
- PYRAZOLE-3-BORONIC ACPUBCHEM_EXT_DATASOURCE_REGID
- 1H-pyrazol-3-boronic acid
- 1H-pyrazole-3-ylboronic acid
- 3-PYRAZOLEBORONIC ACID
- 1H-pyrazol-5-yl boronic acid
- 1H-pyrazole boronic acid
- EN300-200298
- pyrazole-5-boronic acid
- 1H-pyrazol-5-boronic acid
- 1H-Pyrazole-5-boronic acid, AldrichCPR
- A823811
- GS-6563
- 1H-pyrazole-5 boronic acid
- 1239363-47-3
- ALBB-012240
- pyrazoleboronic acid
- pyrazole boronic acid
- AC-25835
- STK689429
- DB-008763
- 1-H-Pyrazole-3-boronic acid
- F31413
- 724710-02-5
- MFCD02020768
- (1H-Pyrazol-3-yl)boronicacid
- BS-2062
- B-(1H-pyrazol-3-yl)boronic acid
- BDBM50390935
- RB2080
- CS1248
- BCP11804
- Inchi： 1S/C3H5BN2O2/c7-4(8)3-1-2-5-6-3/h1-2,7-8H,(H,5,6)
- InChI Key： NEUWPDLMDVINSN-UHFFFAOYSA-N
- SMILES： OB(C1=CC=NN1)O

Computed Properties

Exact Mass: 112.0444076g/mol
Monoisotopic Mass: 112.0444076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 79.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.1

1H-Pyrazol-3-ylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A407336-250mg	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	250mg	$27.0	2025-04-17
Ambeed	A407336-1g	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	1g	$57.0	2025-04-17
Ambeed	A407336-5g	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	5g	$200.0	2025-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ427-200mg	1H-Pyrazol-3-ylboronic acid	724710-02-5	97%	200mg	146.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ427-1g	1H-Pyrazol-3-ylboronic acid	724710-02-5	97%	1g	423.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ427-50mg	1H-Pyrazol-3-ylboronic acid	724710-02-5	97%	50mg	55.0CNY	2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD221309-250mg	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	250mg	￥139.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD221309-1g	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	1g	￥336.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD221309-5g	(1H-Pyrazol-5-yl)boronic acid	724710-02-5	97%	5g	￥1176.0	2024-04-18
Chemenu	CM387484-5g	1H-PYRAZOLE-5-BORONIC ACID	724710-02-5	95%+	5g	$198	2024-07-24